Cas no 109869-77-4 ((2-Fluorophenyl)methyltriphenylphosphonium bromide)

• Product Name: (2-Fluorophenyl)methyltriphenylphosphonium bromide
• CAS No: 109869-77-4
• MF: C₂₅H₂₁BrFP
• MW: 451.310410261154
• CID: 1189301
• PubChem ID: 10837293
• Update Time: 2025-06-13

(2-Fluorophenyl)methyltriphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)methyl-triphenylphosphanium,bromide
• (2-fluorophenyl)methyl-triphenylphosphanium
• bromide
• (2-Fluorophenyl)methyltriphenylphosphonium bromide
• DTXSID80445576
• AKOS037655839
• 109869-77-4
• Phosphonium, [(2-fluorophenyl)methyl]triphenyl-, bromide
• SCHEMBL1354269
• (2-fluorophenyl)methyl-triphenylphosphanium;bromide
• SS-5227
• [(2-fluorophenyl)methyl]triphenylphosphanium bromide
• [(2-Fluorophenyl)methyl]triphenylphosphonium bromide

• Inchi： 1S/C25H21FP.BrH/c26-25-19-11-10-12-21(25)20-27(22-13-4-1-5-14-22,23-15-6-2-7-16-23)24-17-8-3-9-18-24;/h1-19H,20H2;1H/q+1;/p-1
• InChI Key： MWSSTUBFONFICG-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 428.8905
• Monoisotopic Mass: 450.05483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on (2-Fluorophenyl)methyltriphenylphosphonium bromide

Introduction to (2-Fluorophenyl)methyltriphenylphosphonium bromide (CAS No. 109869-77-4)

(2-Fluorophenyl)methyltriphenylphosphonium bromide, with the CAS number 109869-77-4, is a specialized organophosphorus compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in various synthetic applications and has been explored in multiple research domains.

The molecular structure of (2-Fluorophenyl)methyltriphenylphosphonium bromide consists of a triphenylphosphonium core attached to a 2-fluorophenylmethyl group. The presence of the fluorine atom in the aromatic ring introduces a region of electron-withdrawing character, which can significantly influence the reactivity and electronic properties of the molecule. This feature makes it particularly useful in the design of advanced materials and pharmaceutical intermediates.

In recent years, there has been a growing interest in the applications of organophosphorus compounds like (2-Fluorophenyl)methyltriphenylphosphonium bromide in medicinal chemistry. The phosphonium cation moiety is known for its ability to stabilize reactive intermediates and facilitate various coupling reactions, making it an invaluable tool in synthetic organic chemistry. Furthermore, the fluorinated aromatic ring can enhance the metabolic stability and bioavailability of drug candidates, which is crucial for developing effective therapeutics.

One of the most notable applications of (2-Fluorophenyl)methyltriphenylphosphonium bromide is in the synthesis of liquid crystals and organic semiconductors. The compound's ability to self-assemble into ordered structures makes it an excellent candidate for use in display technologies and electronic devices. Researchers have demonstrated that this compound can form stable mesogenic phases, which exhibit desirable optical and electrical properties. These findings have opened up new avenues for the development of next-generation electronic materials.

Another area where (2-Fluorophenyl)methyltriphenylphosphonium bromide has shown promise is in the field of catalysis. The phosphorus center in this compound can act as a ligand for transition metals, facilitating various cross-coupling reactions that are essential for constructing complex organic molecules. For instance, studies have shown that this compound can be used to generate palladium or nickel complexes that are highly effective catalysts for Suzuki-Miyaura and Heck reactions. These reactions are widely used in pharmaceutical synthesis to construct biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs).

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug molecules can lead to improved pharmacokinetic properties, including enhanced binding affinity and reduced metabolic degradation. In this context, (2-Fluorophenyl)methyltriphenylphosphonium bromide serves as a valuable building block for designing novel fluorinated drug candidates. Researchers have leveraged its structural features to develop molecules with improved efficacy and selectivity against various therapeutic targets.

Recent advances in computational chemistry have also contributed to a deeper understanding of the properties and reactivity of (2-Fluorophenyl)methyltriphenylphosphonium bromide. Molecular modeling studies have revealed insights into how the fluorine atom influences the electronic distribution within the molecule, providing a rational basis for designing derivatives with tailored properties. These computational approaches are complemented by experimental investigations, which have confirmed many theoretical predictions and expanded our knowledge of this compound's behavior.

The synthesis of (2-Fluorophenyl)methyltriphenylphosphonium bromide presents its own set of challenges due to its complex structure. However, modern synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct this compound efficiently on both laboratory and industrial scales. These advancements are crucial for ensuring that researchers can access sufficient quantities of this material for their studies.

In conclusion, (2-Fluorophenyl)methyltriphenylphosphonium bromide (CAS No. 109869-77-4) is a versatile organophosphorus compound with broad applications in pharmaceutical chemistry, materials science, and catalysis. Its unique structural features make it an excellent tool for designing advanced materials and drug candidates with improved properties. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone of innovation in these fields.